Cas no 1804241-63-1 (Ethyl 2-(3-bromo-2-oxopropyl)-4-(bromomethyl)benzoate)
Ethyl 2-(3-bromo-2-oxopropyl)-4-(bromomethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(3-bromo-2-oxopropyl)-4-(bromomethyl)benzoate
-
- Inchi: 1S/C13H14Br2O3/c1-2-18-13(17)12-4-3-9(7-14)5-10(12)6-11(16)8-15/h3-5H,2,6-8H2,1H3
- InChI Key: GNNOQCXLVXEQQY-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(C(=O)OCC)=C(C=1)CC(CBr)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 294
- XLogP3: 3.1
- Topological Polar Surface Area: 43.4
Ethyl 2-(3-bromo-2-oxopropyl)-4-(bromomethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015015640-250mg |
Ethyl 2-(3-bromo-2-oxopropyl)-4-(bromomethyl)benzoate |
1804241-63-1 | 97% | 250mg |
504.00 USD | 2021-06-18 | |
| Alichem | A015015640-500mg |
Ethyl 2-(3-bromo-2-oxopropyl)-4-(bromomethyl)benzoate |
1804241-63-1 | 97% | 500mg |
806.85 USD | 2021-06-18 | |
| Alichem | A015015640-1g |
Ethyl 2-(3-bromo-2-oxopropyl)-4-(bromomethyl)benzoate |
1804241-63-1 | 97% | 1g |
1,579.40 USD | 2021-06-18 |
Ethyl 2-(3-bromo-2-oxopropyl)-4-(bromomethyl)benzoate Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on Ethyl 2-(3-bromo-2-oxopropyl)-4-(bromomethyl)benzoate
Ethyl 2-(3-bromo-2-oxopropyl)-4-(bromomethyl)benzoate (CAS No. 1804241-63-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Ethyl 2-(3-bromo-2-oxopropyl)-4-(bromomethyl)benzoate, identified by its CAS number 1804241-63-1, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered attention due to its utility in the development of various therapeutic agents. The presence of multiple functional groups, including bromo and ester moieties, makes it a valuable building block for synthetic chemists.
The chemical structure of Ethyl 2-(3-bromo-2-oxopropyl)-4-(bromomethyl)benzoate consists of a benzoate backbone substituted with a 3-bromo-2-oxopropyl side chain and a bromomethyl group at the 4-position. This arrangement provides a rich palette of reactivity, enabling diverse synthetic transformations. The benzoate moiety is particularly noteworthy, as it is commonly employed in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other pharmacologically active compounds.
In recent years, Ethyl 2-(3-bromo-2-oxopropyl)-4-(bromomethyl)benzoate has been explored in the context of drug discovery and development. Its bromomethyl group serves as a versatile handle for further functionalization, allowing for the introduction of additional pharmacophores. This characteristic has made it a staple in the arsenal of medicinal chemists seeking to design novel molecules with enhanced biological activity.
One of the most compelling applications of Ethyl 2-(3-bromo-2-oxopropyl)-4-(bromomethyl)benzoate lies in its role as a precursor to bioactive heterocyclic compounds. Heterocycles are ubiquitous in pharmaceuticals, often serving as the core structure for many drugs due to their ability to mimic natural products and interact with biological targets. The compound's structural features facilitate the construction of complex heterocyclic frameworks, thereby expanding the library of potential drug candidates.
Recent studies have highlighted the utility of Ethyl 2-(3-bromo-2-oxopropyl)-4-(bromomethyl)benzoate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, making them attractive targets for therapeutic intervention. By leveraging the reactivity of the bromomethyl group, researchers have been able to construct potent inhibitors that modulate kinase activity. These inhibitors have shown promise in preclinical studies and are being further developed for treating various diseases, including cancer and inflammatory disorders.
The ester functionality in Ethyl 2-(3-bromo-2-oxopropyl)-4-(bromomethyl)benzoate also contributes to its versatility. Ester groups can be readily converted into other functional moieties through various chemical reactions, such as hydrolysis or transesterification. This adaptability allows for the fine-tuning of molecular properties, enabling chemists to optimize solubility, metabolic stability, and pharmacokinetic profiles.
The synthesis of Ethyl 2-(3-bromo-2-oxopropyl)-4-(bromomethyl)benzoate typically involves multi-step organic transformations. Starting from commercially available precursors, such as bromobenzene and acrylic acid derivatives, the compound can be constructed through sequential bromination, esterification, and alkylation reactions. These synthetic routes highlight the compound's accessibility and scalability, making it a practical choice for industrial applications.
In conclusion, Ethyl 2-(3-bromo-2-oxopropyl)-4-(bromomethyl)benzoate (CAS No. 1804241-63-1) is a multifaceted intermediate with broad utility in pharmaceutical synthesis. Its unique structural features enable diverse synthetic manipulations, making it indispensable in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.
1804241-63-1 (Ethyl 2-(3-bromo-2-oxopropyl)-4-(bromomethyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)